(2Z)-N-benzyl-2-cyano-2-[3-(4-fluorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: (2Z)-N-benzyl-2-cyano-2-[3-(4-fluorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
• InChI: InChI=1S/C20H16FN3O2S/c1-13-19(26)24(16-9-7-15(21)8-10-16)20(27-13)17(11-22)18(25)23-12-14-5-3-2-4-6-14/h2-10,13H,12H2,1H3,(H,23,25)/b20-17-
• InChI Key: LKVWYLGLMUIGTB-JZJYNLBNSA-N
• Canonical SMILES: CC1C(=O)N(C(=C(C#N)C(=O)NCC2=CC=CC=C2)S1)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1C(=O)N(/C(=C(\C#N)/C(=O)NCC2=CC=CC=C2)/S1)C3=CC=C(C=C3)F
• Molecular Formula: C20H16FN3O2S
• Molecular Weight: 381.4 g/mol
• CAS No.: 850238-18-5

Description

(2Z)-N-benzyl-2-cyano-2-[3-(4-fluorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is a useful research compound. Its molecular formula is C20H16FN3O2S and its molecular weight is 381.43. The purity is usually 95%.
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Scientific Research Applications

Metabolic and Disposition Studies

Compounds with structural similarities to "(2Z)-N-benzyl-2-cyano-2-[3-(4-fluorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]acetamide" have been subjects of metabolic and disposition studies. For instance, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is studied for its pharmacokinetics, metabolite profiling, and elimination pathways in humans, highlighting the importance of understanding the metabolism of complex compounds for therapeutic applications (Renzulli et al., 2011).

Drug-Induced Toxicity Studies

Investigations into drug-induced toxicity, particularly hepatotoxicity and nephrotoxicity, are critical for compounds structurally related to "this compound." Studies on compounds like flutamide and cyproterone acetate, which share similar pharmacological targets or structural motifs, provide valuable insights into potential toxicological profiles and the mechanisms behind drug-induced organ damage (Manolakopoulos et al., 2004).

Pharmacological Effectiveness and Safety

The pharmacological effectiveness and safety profiles of compounds can be assessed through clinical studies and case reports. For example, the combination of acetaminophen with opioid preparations has been evaluated for its impact on motor vehicle crash risk, demonstrating the importance of understanding the behavioral and physiological effects of pharmaceutical compounds (Gibson et al., 2009).